Cas no 25291-67-2 (N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2))

N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) is a polyamine derivative with a high density of amine functional groups, making it a versatile intermediate in organic synthesis and coordination chemistry. Its sulphate salt form enhances stability and solubility in aqueous systems. The compound is particularly valued for its chelating properties, enabling applications in metal ion sequestration, catalysis, and polymer crosslinking. The branched structure and multiple coordination sites facilitate the formation of stable complexes with transition metals. Its utility extends to biochemical research, where it serves as a precursor for modifying biomolecules. The product is characterized by consistent purity and reliable performance in demanding chemical processes.
N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) structure
25291-67-2 structure
Product Name:N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2)
CAS No:25291-67-2
MF:C6H22N4O8S2
MW:342.390879154205
CID:283975
Update Time:2025-10-30

N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) Chemical and Physical Properties

Names and Identifiers

    • N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2)
    • TRIETHYLENETETRAMINE DISULFATE DIHYDRATE
    • N,N'-Bis-(2-amino-aethyl)-aethylendiamin,Disulfat
    • N,N'-bis(2-aminoethyl)ethylenediamine sulfate (1:2)
    • N,N'-bis(2-aminoethyl)ethylenediamine sulphate (1:2)
    • N,N'-bis-(2-amino-ethyl)-ethylenediamine,disulfate
    • Triethylenetetramine dihydrate disulfate salt
    • TRIETHYLENETETRAMINE DISULFATE
    • Triethylenetetramine disulfate disulfate salt dihydrate
    • Triethylenetetramine disulfate salt dihydrate
    • Triethylenetetramine dihydrate disulfate salt
    • Inchi: 1S/C6H18N4.2H2O4S/c7-1-3-9-5-6-10-4-2-8;2*1-5(2,3)4/h9-10H,1-8H2;2*(H2,1,2,3,4)
    • InChI Key: JHJMZSFXRNINSD-UHFFFAOYSA-N
    • SMILES: S(O)(O)(=O)=O.S(=O)(O)(O)=O.C(NCCN)CNCCN

Computed Properties

  • Exact Mass: 342.08800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 112
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -4
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Off white powder
  • Melting Point: 300-305 °C (dec.)
  • Boiling Point: 654.8°C at 760 mmHg
  • Flash Point: 349.8°C
  • Stability/Shelf Life: Stable. Hygroscopic.
  • PSA: 242.06000
  • LogP: 1.12140

N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • FLUKA BRAND F CODES:3
  • Hazardous Material Identification: Xi

N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) Customs Data

  • HS CODE:2921290000
  • Customs Data:

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) Pricemore >>

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N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) Related Literature

Additional information on N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2)

Comprehensive Overview of N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) (CAS No. 25291-67-2)

N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2), with the CAS number 25291-67-2, is a specialized organic compound widely utilized in industrial and research applications. This compound belongs to the class of polyamines, known for their versatile chelating properties and ability to form stable complexes with metal ions. Its molecular structure, featuring multiple amine groups, makes it a valuable intermediate in the synthesis of polymers, surfactants, and corrosion inhibitors. The sulphate (1:2) salt form enhances its solubility and stability, facilitating its use in aqueous systems.

In recent years, the demand for N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) has surged due to its role in advanced material science and green chemistry initiatives. Researchers are exploring its potential in sustainable water treatment solutions, where its chelating capabilities help remove heavy metals from wastewater. This aligns with the growing global focus on environmental remediation and circular economy practices. Additionally, its application in the development of bio-based polymers has garnered attention, as industries seek alternatives to petroleum-derived materials.

The compound's CAS No. 25291-67-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its synthesis methods, spectroscopic characterization, and compatibility with other chemicals. Analytical techniques such as NMR, IR spectroscopy, and mass spectrometry are often employed to verify its purity and structural integrity. These details are critical for quality control in manufacturing processes, ensuring consistent performance in end-use applications.

From a commercial perspective, N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) is supplied in various grades, including technical, reagent, and high-purity formulations. Suppliers often highlight its low toxicity and biodegradability, addressing regulatory and safety concerns in downstream industries. The compound's compatibility with eco-friendly production methods makes it a preferred choice for companies adhering to stringent environmental standards, such as REACH and OECD guidelines.

Emerging trends in nanotechnology have further expanded the applications of CAS No. 25291-67-2. Its ability to stabilize nanoparticles and act as a surface modifier is being leveraged in the fabrication of conductive inks, sensors, and catalytic systems. This intersects with the rising interest in smart materials and IoT (Internet of Things) devices, where functional coatings play a pivotal role. Such innovations underscore the compound's adaptability to evolving technological demands.

In summary, N,N-Bis(2-aminoethyl)ethylenediamine sulphate (1:2) (CAS No. 25291-67-2) is a multifaceted compound with significant industrial and scientific value. Its unique chemical properties, combined with its alignment with sustainability goals, position it as a key player in modern chemistry. Ongoing research and development efforts are expected to unlock further applications, solidifying its importance in both established and emerging markets.

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